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Chemical Identification & Basic Properties

The table below summarizes the basic identifying information for 4-n-Propylthiophenol [1].

Property Description

Chemical Name 4-n-Propylthiophenol

Synonyms Benzenethiol, 4-propyl-

CAS Number 4527-44-0

Molecular Formula C9H12S

Molecular Weight 152.26 g/mol

Recommended Storage & Handling Guidelines

Due to the absence of specific data, the following guidelines are based on general practices for stable organic

compounds. You should always treat them as a precautionary baseline.
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Aspect Recommended Condition / Practice

Container Sealed, air-tight container (e.g., glass bottle).

Temperature Store in a cool, well-ventilated place. For long-term storage, 2-8°C (refrigerated) is

often advisable.

Light
Sensitivity

Store in the dark. Use an amber glass container or store in an opaque cupboard.

Moisture Keep the container tightly closed in a dry environment.

Handling Handle in a well-ventilated area, preferably inside a fume hood. Use appropriate
personal protective equipment (PPE) including gloves, lab coat, and safety goggles.

Experimental Workflow for Storage and Use

The following diagram outlines a logical workflow for handling a new sample of 4-n-Propylthiophenol

upon receipt in the lab.
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Receive 4-n-Propylthiophenol

Inspect Container and Label

Weigh in Fume Hood

Aliquot if Necessary

Transfer to Proper Storage

Record in Inventory

Click to download full resolution via product page

FAQs and Troubleshooting

Based on general principles of chemical management, here are potential issues and solutions.

Question / Issue Possible Cause Recommended Solution

| What should I do if the compound has an unusual odor? | Expected property (thiophenols can have

strong odors) or potential decomposition. | 1. Confirm Identity: Verify via analytical methods (GC-MS,

NMR). 2. Check Container: Ensure the lid is sealed correctly. 3. Assess Purity: If purity is critical for your
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experiment, analyze the sample before use. | | The physical state or color has changed. | Exposure to air

(oxidation) or light. | This suggests decomposition. The sample should be carefully disposed of following

your institution's hazardous waste protocols. Do not use it in experiments. | | No observed reactivity in

expected reactions. | Sample degradation or incorrect handling. | 1. Check Freshness: Use a new, recently

opened aliquot. 2. Verify Handling: Ensure all steps were performed under an inert atmosphere if the

compound is air-sensitive. 3. Run a Control: Perform a control reaction with a known compound to validate

your experimental setup. |

A Note on Sourcing Information

The lack of specific storage data in the public domain is a common challenge. For definitive protocols, I

recommend:

Contacting Suppliers Directly: Reach out to the manufacturers or suppliers listed in the search

results (e.g., Hefei TNJ Chemical Industry Co.,Ltd., Shaanxi Dideu New Materials Co. Ltd) [1]. They
can provide a Safety Data Sheet (SDS) with detailed handling, storage, and first-aid measures.

Consulting Scientific Literature: Search for papers that used this specific compound for insights
into how other research groups handled it.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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